Cas no 849928-19-4 (4-Thiomorpholinepropanoicacid, 1,1-dioxide)

• Product Name: 4-Thiomorpholinepropanoicacid, 1,1-dioxide
• CAS No: 849928-19-4
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• MDL: MFCD03787455
• CID: 720874
• Update Time: 2026-04-29

4-Thiomorpholinepropanoicacid, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinepropanoicacid, 1,1-dioxide
• 1-DIOXIDE-4-THIOMORPHOLINEPROPANOIC ACID
• 3-(1,1-Dioxidothiomorpholin-4-yl)propanoic acid
• 3-(1,1-dioxo-1,4-thiazinan-4-yl)propanoic acid
• 5W-0902

• MDL： MFCD03787455

Computed Properties

• Exact Mass: 207.05700

Experimental Properties

• Density: 1.356
• Boiling Point: 471.9 °C at 760 mmHg
• Flash Point: 239.2 °C
• PSA: 83.06000
• LogP: 0.21020

Additional information on 4-Thiomorpholinepropanoicacid, 1,1-dioxide

Comprehensive Overview of 4-Thiomorpholinepropanoicacid, 1,1-dioxide (CAS No. 849928-19-4): Properties, Applications, and Research Insights

4-Thiomorpholinepropanoicacid, 1,1-dioxide (CAS No. 849928-19-4) is a sulfur-containing organic compound with a unique structural framework that combines a thiomorpholine ring and a propanoic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in modulating biological pathways. The 1,1-dioxide modification enhances its stability and solubility, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sulfur-based heterocycles like 4-Thiomorpholinepropanoicacid, 1,1-dioxide has surged, driven by their applications in designing enzyme inhibitors and bioactive molecules. Researchers are particularly interested in its potential to target oxidative stress-related diseases, a hot topic in aging research and neurodegenerative disorders. Its sulfone group (1,1-dioxide) is a key feature, often associated with improved pharmacokinetic properties in drug candidates.

The synthesis of CAS No. 849928-19-4 typically involves the oxidation of thiomorpholine derivatives followed by coupling with propanoic acid precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the growing need for green chemistry practices. These methods align with the industry's shift toward sustainable synthesis, a trending topic in chemical manufacturing.

Analytical characterization of 4-Thiomorpholinepropanoicacid, 1,1-dioxide relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its crystalline structure has been elucidated via X-ray diffraction, revealing insights into its molecular interactions. Such data are critical for computational chemistry models, which are increasingly used to predict drug-likeness and ADMET properties—a frequent search query among medicinal chemists.

Beyond pharmaceuticals, CAS No. 849928-19-4 has niche applications in material science, particularly in designing functional polymers with sulfur-based pendant groups. Its polar sulfone moiety contributes to enhanced polymer solubility and thermal stability, topics of interest in high-performance materials research. This dual utility underscores its relevance across disciplines.

Frequently asked questions about 4-Thiomorpholinepropanoicacid, 1,1-dioxide include its handling precautions (though non-hazardous, standard lab protocols apply), supplier availability, and cost-effectiveness for large-scale production. Recent patent literature highlights its use in anticancer agent scaffolds, tying into the broader trend of targeted therapy development. These aspects make it a recurring subject in academic databases and industry reports.

In conclusion, 4-Thiomorpholinepropanoicacid, 1,1-dioxide (CAS No. 849928-19-4) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted applications—from drug design to advanced materials—position it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover further roles, particularly in precision medicine and sustainable technologies, aligning with global scientific priorities.